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Abstract

The WST-3 (Water-Soluble Tetrazolium salt-3) assay is a robust and sensitive colorimetric
method for the quantitative determination of cell viability and cytotoxicity. This assay is
predicated on the cleavage of the tetrazolium salt WST-3 by mitochondrial dehydrogenases in
metabolically active cells, yielding a water-soluble formazan dye. The amount of formazan
produced is directly proportional to the number of living cells, and can be quantified by
measuring the absorbance of the solution. This document provides a comprehensive, step-by-
step protocol for the WST-3 assay, guidance on data analysis, and troubleshooting tips to
ensure reliable and reproducible results for researchers, scientists, and professionals in drug
development.

Principle of the WST-3 Assay

The core of the WST-3 assay lies in the metabolic activity of viable cells. Mitochondrial
dehydrogenases, enzymes active in healthy cells, cleave the pale yellow tetrazolium salt WST-
3 into a yellow-orange formazan product. This conversion only occurs in cells with an active
metabolism. The resulting formazan dye is soluble in the cell culture medium, eliminating the
need for a solubilization step and simplifying the experimental workflow. The intensity of the
color, measured as absorbance, correlates directly with the number of viable cells.
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 To cite this document: BenchChem. [WST-3 Assay: A Detailed Protocol for Assessing Cell
Viability and Cytotoxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684173#wst-3-assay-protocol-step-by-step]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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